Cas no 10586-98-8 (N,N,N',N'-tetramethylpiperazine-1,4-diethylamine)

• Product Name: N,N,N',N'-tetramethylpiperazine-1,4-diethylamine
• CAS No: 10586-98-8
• MF: C₁₂H₂₈N₄
• MW: 228.377522468567
• CID: 1162118
• PubChem ID: 82745
• Update Time: 2025-04-20

N,N,N',N'-tetramethylpiperazine-1,4-diethylamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetramethylpiperazine-1,4-diethylamine
• 2,2'-piperazine-1,4-diylbis(N,N-dimethylethanamine)
• 2-[4-[2-(dimethylamino)ethyl]piperazin-1-yl]-N,N-dimethylethanamine
• 1,4-Piperazinediethanamine, N1,N1,N4,N4-tetramethyl-
• SCHEMBL2231151
• RUPSPYXFXWDVBV-UHFFFAOYSA-N
• W86TJN77CZ
• EINECS 234-189-8
• DTXSID70147375
• N1,N1,N4,N4-Tetramethyl-1,4-piperazinediethanamine
• NS00023394
• CHEMBL142725
• 10586-98-8

• Inchi： 1S/C12H28N4/c1-13(2)5-7-15-9-11-16(12-10-15)8-6-14(3)4/h5-12H2,1-4H3
• InChI Key： RUPSPYXFXWDVBV-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)CCN(CCN(C)C)CC1

Computed Properties

• Exact Mass: 228.23164
• Monoisotopic Mass: 228.231397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13
• XLogP3: 0.2

Experimental Properties

• Density: 0.934
• Boiling Point: 290.8°Cat760mmHg
• Flash Point: 290.8°Cat760mmHg
• Refractive Index: 1.486
• PSA: 12.96
• LogP: -0.39700